Cas no 6634-17-9 (Diethyl 2,2'-oxydiacetate)

• Product Name: Diethyl 2,2'-oxydiacetate
• CAS No: 6634-17-9
• MF: C₈H₁₄O₅
• MW: 190.193763256073
• MDL: MFCD00182433
• CID: 2200499
• PubChem ID: 242855
• Update Time: 2025-05-24

Diethyl 2,2'-oxydiacetate Chemical and Physical Properties

Names and Identifiers

• AC1L6FJZ; diethyl 3-methylphenylaminomalonate; CTK4D3559; diethyl-2,2'-oxydiacetic acid; diethyl (3-nitrobenzyl)acetamidomalonate; 3-oxa-glutaric acid diethyl ester; NSC57064; m-Toluidino-malonsaeure-diaethylester; diethyl 3-nitrobenzylacetamidomalonate; acetylamino-(3-nitro-benzyl)-malonic acid diethyl ester; 3-Oxa-glutarsaeure-diaethylester; diethyl N-(3-methylphenyl)aminomalonate; diethyl 3-oxapentanedioate; diethyl 2-(acetylamino)-2
• diethyl 2,2'-oxydiacetate
• ethyl 2-(2-ethoxy-2-oxoethoxy)acetate
• Diethyl diglycolate
• NSC51816
• diethyl 2,2-oxydiacetate
• diethyl2,2'-oxydiacetate
• bis-(carbethoxymethyl) ether
• AMY41878
• ETHYL 2-(ETHOXYCARBONYLMETHOXY)ACETATE
• W16093
• ETHOXYCARBONYLMETHOXY-ACETIC ACID ETHYL ESTER
• 6634-17-9
• AKOS006240220
• CS-0046900
• MFCD00182433
• AS-58585
• NSC-51816
• DTXSID40984951
• HXRSYRRQEGJNQW-UHFFFAOYSA-N
• SCHEMBL2682415
• 622-331-5
• Diethyl 2,2'-oxydiacetate

• MDL： MFCD00182433
• Inchi： 1S/C8H14O5/c1-3-12-7(9)5-11-6-8(10)13-4-2/h3-6H2,1-2H3
• InChI Key： HXRSYRRQEGJNQW-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)CC(=O)OCC

Computed Properties

• Exact Mass: 190.08412
• Monoisotopic Mass: 190.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.8

Experimental Properties

• PSA: 61.83
• LogP: 0.12920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Diethyl 2,2'-oxydiacetate

Diethyl 2,2'-oxydiacetate (CAS No. 6634-17-9): An Overview of Its Properties, Applications, and Recent Research

Diethyl 2,2'-oxydiacetate (CAS No. 6634-17-9) is a versatile compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as diethyl ethylene glycol diacetate, is a diester derivative of ethylene glycol and acetic acid. Its unique chemical structure and properties make it an essential component in various formulations and processes.

The molecular formula of Diethyl 2,2'-oxydiacetate is C₁₀H₁₈O₆, and its molecular weight is approximately 234.25 g/mol. The compound is a colorless liquid with a characteristic ester odor. It is soluble in most organic solvents and has good thermal stability, making it suitable for use in a variety of industrial applications.

In the pharmaceutical industry, Diethyl 2,2'-oxydiacetate is used as an intermediate in the synthesis of various drugs and active pharmaceutical ingredients (APIs). Its ability to form stable ester linkages makes it particularly useful in the development of prodrugs, which are designed to enhance the bioavailability and therapeutic efficacy of drugs. Recent research has shown that prodrugs derived from Diethyl 2,2'-oxydiacetate can improve drug delivery and reduce side effects, making them valuable candidates for clinical trials.

Beyond its pharmaceutical applications, Diethyl 2,2'-oxydiacetate is also utilized in the formulation of personal care products, such as cosmetics and skin care formulations. Its emollient properties and ability to enhance the penetration of active ingredients make it a popular choice for these applications. Additionally, the compound's low toxicity and good skin compatibility contribute to its safety profile in consumer products.

In the field of materials science, Diethyl 2,2'-oxydiacetate has been explored for its potential as a plasticizer in polymer formulations. Its ability to improve the flexibility and processability of polymers makes it a valuable additive in the production of plastics and elastomers. Recent studies have demonstrated that incorporating Diethyl 2,2'-oxydiacetate into polymer matrices can enhance their mechanical properties and durability.

The environmental impact of Diethyl 2,2'-oxydiacetate has also been a subject of recent research. Studies have shown that the compound has low environmental persistence and biodegrades readily under aerobic conditions. This characteristic makes it a more environmentally friendly alternative to some traditional plasticizers and solvents.

In terms of safety, Diethyl 2,2'-oxydiacetate is generally considered safe for use in industrial and consumer applications when handled properly. However, like many chemicals, it should be stored in well-ventilated areas and handled with appropriate personal protective equipment (PPE) to minimize exposure risks.

The global market for Diethyl 2,2'-oxydiacetate is expected to grow steadily over the next few years due to increasing demand from various end-use industries. Key drivers include advancements in drug delivery technologies, growing consumer awareness of personal care product safety, and increasing demand for environmentally friendly materials.

To stay at the forefront of innovation in this field, researchers are continuously exploring new applications and derivatives of Diethyl 2,2'-oxydiacetate. For example, recent studies have investigated its potential as a solvent in green chemistry processes and its use in the development of novel drug delivery systems. These advancements highlight the compound's versatility and potential for future developments.

In conclusion, Diethyl 2,2'-oxydiacetate (CAS No. 6634-17-9) is a multifaceted compound with significant applications across various industries. Its unique chemical properties make it an essential component in pharmaceuticals, personal care products, materials science, and environmental chemistry. As research continues to uncover new possibilities for this compound, its importance in these fields is likely to grow even further.